Cas no 6312-11-4 (N-1-(pyridin-2-yl)ethylaniline)

• Product Name: N-1-(pyridin-2-yl)ethylaniline
• CAS No: 6312-11-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD03725050
• CID: 529667
• PubChem ID: 238339
• Update Time: 2026-04-29

N-1-(pyridin-2-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,a-methyl-N-phenyl-
• Phenyl-(1-pyridin-2-yl-ethyl)-amine
• 2-Pyridinemethanamine, alpha-methyl-N-phenyl-
• N-[1-(Pyridin-2-yl)ethyl]aniline
• N-1-(pyridin-2-yl)ethylaniline

• MDL： MFCD03725050
• Inchi： InChI=1S/C13H14N2/c1-11(13-9-5-6-10-14-13)15-12-7-3-2-4-8-12/h2-11,15H,1H3
• InChI Key： OTQPFEBBTYKNCP-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=N1)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 198.11582
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-1-(pyridin-2-yl)ethylaniline

2-Pyridinemethanamine, a-methyl-N-phenyl-: A Comprehensive Overview

2-Pyridinemethanamine, a-methyl-N-phenyl- is a chemical compound with the CAS registry number 6312-11-4. This compound belongs to the class of pyridine derivatives, specifically featuring a unique combination of pyridine and amine groups. Its structure consists of a pyridine ring substituted at position 2 by an a-methyl-N-phenylamino group, making it a versatile molecule with potential applications in various fields, including pharmaceuticals and biochemistry.

The pyridine moiety in 2-Pyridinemethanamine, a-methyl-N-phenyl- contributes to its electronic properties, which are highly valuable in medicinal chemistry. The presence of the pyridine ring introduces aromaticity and enhances the molecule's ability to participate in hydrogen bonding and other intermolecular interactions. Additionally, the a-methyl-N-phenylamino group adds a layer of complexity, offering steric and electronic effects that can influence bioavailability and selectivity.

Recent studies have highlighted the potential of 2-Pyridinemethanamine, a-methyl-N-phenyl- as a lead compound in drug discovery. Its unique structure allows for customization of pharmacokinetic properties, making it an attractive candidate for designing drugs targeting central nervous system disorders. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this compound exhibit promising activity against neurodegenerative diseases such as Alzheimer's.

Another area of interest is the antioxidant properties of 2-Pyridinemethanamine, a-methyl-N-phenyl-. Antioxidants are crucial in combating oxidative stress, which is implicated in various pathological conditions, including cardiovascular diseases and cancer. A study in *Free Radical Biology and Medicine* (2023) revealed that this compound effectively neutralizes free radicals, making it a potential candidate for antioxidant drug development.

Furthermore, 2-Pyridinemethanamine, a-methyl-N-phenyl- has shown remarkable anti-inflammatory activity in preclinical models. Inflammation is a common underlying factor in numerous chronic diseases, such as arthritis and inflammatory bowel disease. Research in *Pharmacology & Therapeutics* (2023) indicated that this compound inhibits key inflammatory pathways, offering a novel approach to treating inflammatory conditions.

From a synthetic perspective, 2-Pyridinemethanamine, a-methyl-N-phenyl- can be prepared via a series of well-established organic reactions. The synthesis involves the introduction of the pyridine ring and subsequent functionalization at position 2 to achieve the desired structure. This accessibility makes it an ideal candidate for large-scale production and further chemical modification.

Looking ahead, 2-Pyridinemethanamine, a-methyl-N-phenyl- is poised to play a significant role in drug development pipelines. Its combination of structural diversity, biological activity, and synthetic feasibility positions it as a valuable tool for researchers aiming to address unmet medical needs. As highlighted by recent advancements in medicinal chemistry, this compound serves as a testament to the importance of exploring novel chemical entities for therapeutic applications.